Ethyl 2-(4-methoxy-2-nitrophenoxy)acetate
Cat. No. B8626695
M. Wt: 255.22 g/mol
InChI Key: PIIFWMUNVYAQEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08207163B2
Procedure details
A mixture of 4-methoxy-2-nitrophenol 9 (1.69 g, 0.01 mol), potassium carbonate (2.76 g, 0.02 mol) and ethyl bromoacetate 6d (1.1 mL, 0.01 mol) in 20 mL anhydrous acetone was refluxed for overnight (12 h). The progress of the reaction was monitored by thin layer chromatography. The reaction mixture was evaporated, the residue was diluted with water and the mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate and evaporated to give ethyl 2-(4-methoxy-2-nitrophenoxy)acetate 11 which was purified by silica gel column chromatography using 0-50% gradient of hexane and ethyl acetate.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([OH:9])=[C:5]([N+:10]([O-:12])=[O:11])[CH:4]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:20][C:21]([O:23][CH2:24][CH3:25])=[O:22]>CC(C)=O>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([O:9][CH2:20][C:21]([O:23][CH2:24][CH3:25])=[O:22])=[C:5]([N+:10]([O-:12])=[O:11])[CH:4]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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1.69 g
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Type
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reactant
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Smiles
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COC1=CC(=C(C=C1)O)[N+](=O)[O-]
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Name
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Quantity
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2.76 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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1.1 mL
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for overnight (12 h)
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Duration
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12 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated
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ADDITION
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Type
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ADDITION
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Details
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the residue was diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC(=C(OCC(=O)OCC)C=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
